
Essential Safety and Operational Guidance for 3-
Bromopropionyl Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromopropionyl chloride

Cat. No.: B108729 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and logistical information for the handling and

disposal of 3-Bromopropionyl chloride (CAS No. 15486-96-1). The following procedures are

designed to minimize risk and ensure a safe laboratory environment for researchers, scientists,

and drug development professionals. Adherence to these guidelines is mandatory when

working with this hazardous chemical.

3-Bromopropionyl chloride is a combustible, corrosive liquid that can cause severe skin

burns, eye damage, and respiratory tract irritation.[1][2][3] It is also a lachrymator, a substance

that induces tearing.[2][4] Due to its water-reactive nature, it is crucial to avoid contact with

moisture.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 3-
Bromopropionyl chloride.
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Property Value Source

CAS Number 15486-96-1 [1][5]

Molecular Formula BrCH₂CH₂COCl [5]

Molecular Weight 171.42 g/mol [5]

Boiling Point 55-57 °C at 17 mmHg [5]

Density 1.701 g/mL at 25 °C [5]

Flash Point 79 °C (174.2 °F) - closed cup [2][5]

Storage Temperature 2-8°C (Refrigerated) [1][5]

Experimental Protocol: Safe Handling of 3-
Bromopropionyl Chloride
This step-by-step protocol outlines the required procedures for safely handling 3-
Bromopropionyl chloride from receipt to disposal.

1. Engineering Controls and Emergency Equipment

Ventilation: All work with 3-Bromopropionyl chloride must be conducted within a properly

functioning chemical fume hood.[1][4]

Emergency Equipment: An emergency eyewash station and a safety shower must be readily

accessible in the immediate work area.[6]

2. Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's eye and

face protection regulations (29 CFR 1910.133) or European Standard EN166.[4] A face

shield should be worn in addition to goggles when there is a risk of splashing.[6]
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Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile or neoprene, to

prevent skin contact.[4][6] Inspect gloves for any signs of degradation before use.

Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[6] Wear

appropriate protective clothing to prevent skin exposure.[4]

Respiratory Protection: If engineering controls are insufficient or during an emergency, use a

NIOSH or European Standard EN 149 approved respirator.[4]

3. Handling Procedure

Pre-Handling: Before handling, ensure all required PPE is donned correctly. Wash hands

and any exposed skin thoroughly after handling.[1]

Dispensing: Do not breathe dust, vapor, mist, or gas.[2][4] Avoid contact with eyes, skin, and

clothing.[4]

Incompatible Materials: Keep away from strong bases, alcohols, and oxidizing agents.[1][4]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1]

4. Storage

Store in a cool, dry, and well-ventilated area.[1][4]

Keep the container tightly closed.[4]

Store in a corrosives area.[4] Some sources recommend refrigeration.[1]

5. Spill and Waste Disposal

Spill Response: In case of a spill, evacuate the area. Absorb the spill with an inert, dry

material such as sand or earth.[2][4] Place the absorbed material into a designated chemical

waste container.[4] Do not use water to clean up spills.

Waste Disposal: Dispose of waste materials at an approved waste disposal plant in

accordance with local, state, and federal regulations.[1][3] Do not mix with other waste.

Handle uncleaned containers as you would the product itself.
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6. Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes. Seek immediate medical attention.[2][4]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[2][4] Inhalation may be fatal.[2][4]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Seek immediate medical attention.[2][4]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 3-
Bromopropionyl chloride.

Workflow for Handling 3-Bromopropionyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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